Betamethasone 17-Propionate 21-Mesylate

• CAS No.: 15423-80-0
• Product Name: Betamethasone 17-Propionate 21-Mesylate
• Molecular Formula: C26H35FO8S
• Molecular Weight: 526.6 g/mol
• IUPAC Name: [(8S,9R,10S,11S,13S,14S,16S,17R)-9-fluoro-11-hydroxy-10,13,16-trimethyl-17-(2-methylsulfonyloxyacetyl)-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] propanoate
• Standard InChI: InChI=1S/C26H35FO8S/c1-6-22(31)35-26(21(30)14-34-36(5,32)33)15(2)11-19-18-8-7-16-12-17(28)9-10-23(16,3)25(18,27)20(29)13-24(19,26)4/h9-10,12,15,18-20,29H,6-8,11,13-14H2,1-5H3/t15-,18-,19-,20-,23-,24-,25-,26-/m0/s1
• Standard InChIKey: LJIXIWVFIFXMTE-SOMXGXJRSA-N
• Isomeric SMILES: CCC(=O)O[C@@]1([C@H](C[C@@H]2[C@@]1(C[C@@H]([C@]3([C@H]2CCC4=CC(=O)C=C[C@@]43C)F)O)C)C)C(=O)COS(=O)(=O)C
• SMILES: CCC(=O)OC1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C)C)C(=O)COS(=O)(=O)C
• Canonical SMILES: CCC(=O)OC1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C)C)C(=O)COS(=O)(=O)C
• Appearance: Light Yellow to Yellow Solid
• Melting Point: >126°C
• Description: Betamethasone 17-Propionate 21-Mesylate is the 21-mesylate analogue of Betamethasone 17-Acetate.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (11β,16β)-9-Fluoro-11-hydroxy-16-methyl-21-[(methylsulfonyl)oxy]-17-(1-oxopropoxy)pregna-1,4-diene-3,20-dione; 9-Fluoro-11β,17,21-trihydroxy-16β-methylpregna-1,4-diene-3,20-dione 21-Methanesulfonate 17-Propionate
• PubChem Compound: 12960907
• Last Modified: Nov 11 2021